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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15583276 Get Quote

Essential Safety and Handling Guide for ABBV-
467
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling ABBV-467. The following procedures for personal

protective equipment, operational handling, and disposal are designed to ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to minimize exposure risk when handling ABBV-467. The following

table summarizes the required equipment based on available safety data sheets.[1][2]
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Equipment Specification Purpose

Eye Protection
Chemical safety glasses or

goggles

Protects eyes from splashes

and dust.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile rubber)

Prevents skin contact and

absorption.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Recommended if handling

powder or generating aerosols.

Use a NIOSH-approved

respirator with an appropriate

filter.

Prevents inhalation of fine

particles.

Operational and Disposal Plans
Safe handling and disposal are critical for minimizing environmental and personal exposure.

Handling and Storage:

Ventilation: Handle ABBV-467 in a well-ventilated area, preferably in a chemical fume hood.

Storage: Store the compound at 2-8°C.

Procedures: Avoid creating dust. Avoid direct contact with skin, eyes, and clothing. Wash

hands thoroughly after handling.

Disposal Plan:

Waste Disposal: Dispose of unused compound and contaminated materials in accordance

with local, state, and federal regulations. Do not allow to enter drains or waterways.

Contaminated PPE: Treat all used PPE as hazardous waste and dispose of it accordingly.
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ABBV-467 is a selective MCL-1 inhibitor that induces apoptosis in cancer cells.[3][4] Key

experiments to assess its activity involve apoptosis induction and cell viability assays.

Apoptosis Induction Assay:

Cell Culture: Plate MCL-1-dependent cell lines (e.g., AMO-1) at a suitable density.[3]

Treatment: Treat cells with a range of concentrations of ABBV-467 (e.g., 0.01–10 nM) for a

specified time (e.g., 24 hours).[3]

Analysis: Assess apoptosis using methods such as:

Caspase-3/7 Activation: Measure caspase activity to confirm the apoptotic pathway.[4][5]

Mitochondrial Membrane Potential: Evaluate changes in mitochondrial function, a hallmark

of apoptosis.[4][5]

Phosphatidylserine Externalization: Detect the translocation of phosphatidylserine to the

outer cell membrane using Annexin V staining.[4]
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A step-by-step workflow for the safe handling of ABBV-467.
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ABBV-467 inhibits MCL-1, leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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